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Abstract

Catheter-associated urinary tract infections (CAUTIS) represent one of the most common
healthcare-associated infections (HAIs), posing a significant threat to patient safety and a
substantial economic burden on healthcare systems worldwide.[1][2] These infections are
intrinsically linked to the use of indwelling urinary catheters, which facilitate the entry of
microorganisms into the urinary tract and promote the formation of drug-resistant biofilms.[3][4]
This technical guide provides a comprehensive overview of the epidemiology of CAUTIs,
including incidence, prevalence, and key risk factors. It details the common causative
pathogens and their antimicrobial resistance patterns. Furthermore, this guide outlines
established experimental protocols for the study of CAUTIs and presents critical signaling
pathways involved in their pathogenesis.

Introduction

A catheter-associated urinary tract infection (CAUTI) is defined as a urinary tract infection
where an indwelling urinary catheter was in place for more than two calendar days on the date
of the event.[3] CAUTIs are a major cause of morbidity, mortality, and increased healthcare
costs.[2][5] The presence of a catheter disrupts the natural flushing mechanism of the urinary
tract and provides a surface for bacterial adhesion and biofilm formation, which are central to
the pathogenesis of these infections.[3][4][6] Understanding the epidemiology and underlying
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mechanisms of CAUTIs is crucial for the development of effective prevention and treatment
strategies.

Epidemiology of CAUTIs

The incidence and prevalence of CAUTIs can vary depending on the patient population,
healthcare setting, and geographic location. However, it is consistently reported as one of the
most frequent HAIS.[7]

Incidence and Prevalence

In the United States, urinary tract infections are the most common type of HAI, with a significant
proportion being catheter-associated.[8] National data from acute care hospitals have shown
pooled mean CAUTI rates ranging from 3.1 to 7.5 infections per 1,000 catheter-days.[8] A 2025
study reported a CAUTI rate of 0.51 per 1000 urinary catheter days in a tertiary care hospital.
[9] In intensive care units (ICUs), the incidence is notably higher, with a meta-analysis reporting
a total weighted CAUTI incidence of 7.78 per 1,000 catheter days.[10] A recent report from the
CDC indicated an 11% decrease in the overall CAUTI standardized infection ratio (SIR)
between 2022 and 2023.[11]

Table 1: Incidence and Prevalence of CAUTIs in Various Settings

Healthcare Setting Incidence/Prevalence Source

) 3.1-7.5 infections per 1,000
Acute Care Hospitals [8]
catheter-days

Tertiary Care Hospital (2021- 0.51 per 1,000 urinary catheter

[9]
2023) days

_ _ 7.78 per 1,000 catheter days
Intensive Care Units (ICUs) ) o [10]
(weighted incidence)

o ~5% of residents have
Long-Term Care Facilities ) ] [8]
indwelling catheters

o ) Average incidence of 13.79 per
Hospitalized Patients (Overall) [1]
1000 catheter days
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Risk Factors

The primary risk factor for developing a CAUTI is the prolonged use of a urinary catheter.[7][12]

The daily risk of acquiring a CAUTI increases by 3% to 7% for each day the catheter remains in

place.[13] Other significant risk factors have been identified and are summarized in the table

below.

Table 2: Key Risk Factors for Developing CAUTIs

Risk Factor Description Source(s)
The most significant risk factor;

Prolonged Catheterization the daily risk of bacteriuriais 3-  [7][8][12][13]
10%.
Shorter urethra increases

Female Sex o ) [1][3][12][13]
susceptibility to bacterial entry.
Often associated with

Older Age comorbidities and a weakened [2]
immune system.
Compromised immune function

Diabetes Mellitus and glucosuria can promote [1112][3]
bacterial growth.

) ) Allows for the entry of

Breaks in Closed Drainage ) ] ]
microorganisms into the [3]

System
system.
Suboptimal aseptic techniques

Improper Catheter Care during insertion and [3]
maintenance.
Conditions such as paraplegia

Comorbidities and cerebrovascular disease [12]

increase risk.

Common Pathogens and Antimicrobial Resistance
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A variety of microorganisms can cause CAUTIs, with a predominance of Gram-negative
bacteria. The distribution of these pathogens can vary, but some are consistently reported as
the primary causative agents.

Predominant Uropathogens

Escherichia coli is the most frequently isolated pathogen in both community-acquired and
catheter-associated UTIs.[2][6][14] Other common pathogens include Candida species,
Enterococcus species, Pseudomonas aeruginosa, and Klebsiella pneumoniae.[6][8][10]

Table 3: Common Pathogens Associated with CAUTIs

Pathogen Prevalence (%) Source(s)
Escherichia coli 21.4-34.14% [2][6]18]
Candida spp. 21.0-27.4% [2][8][10]
Enterococcus spp. 14.9 - 15.0% [8][10]
Pseudomonas aeruginosa 10.0% [8]
Klebsiella pneumoniae 7.7 - 34.14% [2][8]
Enterobacter spp. 4.1% [8]

Antimicrobial Resistance

A concerning trend in the epidemiology of CAUTIs is the increasing prevalence of antimicrobial
resistance among the causative pathogens.[2][10] Biofilm formation on the catheter surface
significantly contributes to this resistance by protecting the bacteria from antibiotics.[14] Studies
have shown high rates of resistance to commonly prescribed antibiotics such as ampicillin and
ciprofloxacin among E. coli isolates from CAUTIs.[10] Pathogens causing CAUTIs have been
found to be more frequently resistant to antibiotics compared to those causing non-catheter-
associated UTlIs.[15][16]

Pathogenesis of CAUTIs
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The development of a CAUTI is a multi-step process that begins with the introduction of
microorganisms into the urinary tract and culminates in the formation of a resilient biofilm on
the catheter surface.

Bacterial Entry and Adhesion

Bacteria can enter the urinary tract through two main routes: extraluminally, by migrating from
the periurethral area along the outside of the catheter, or intraluminally, through contamination
of the catheter drainage bag or the catheter-drainage tube junction.[3] Once in the bladder,
bacteria adhere to the catheter surface, which is often coated with a conditioning film of host-
derived proteins like fibrinogen.[4][6]

Biofilm Formation

Biofilm formation is a critical step in the pathogenesis of CAUTIs.[4][14] After initial attachment,
bacteria begin to multiply and produce an extracellular polymeric substance (EPS) matrix. This
matrix encases the bacterial community, protecting it from the host immune response and
antimicrobial agents.[4][6] The biofilm matures over time, and bacteria can detach from it to
cause a planktonic infection in the urine or ascend to the kidneys.[3] For some pathogens, like
Proteus mirabilis, the production of urease leads to the formation of crystalline biofilms, which
can obstruct the catheter.[17]

Infection and Complications

Symptomatic UTI

Biofilm Development
MY Planktonic Cell Dispersal

>l Microcolony Formation }—»l EPS Production l—»l Mature Biofilm tjgry;}a\llne Biofilm (P. mirabilis)

Click to download full resolution via product page

Figure 1. Pathogenesis of Catheter-Associated Urinary Tract Infection.
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The insertion of a urinary catheter and subsequent bacterial colonization trigger an innate
immune response in the bladder.[6] Bladder epithelial cells recognize bacterial components
through pattern recognition receptors like Toll-like receptors (TLRS), leading to the production of
pro-inflammatory cytokines and chemokines.[18][19] This results in the recruitment of
neutrophils to the site of infection in an attempt to clear the bacteria.[19] However, the biofilm
provides a protective barrier for the bacteria, making them resistant to phagocytosis and other
immune clearance mechanisms.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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